4-Ethyl-3,4-dihydro-3-oxo-2H-1,4-benzoxazine-6-carbonitrile

• IUPAC Name: 4-ethyl-3-oxo-1,4-benzoxazine-6-carbonitrile
• InChI: InChI=1S/C11H10N2O2/c1-2-13-9-5-8(6-12)3-4-10(9)15-7-11(13)14/h3-5H,2,7H2,1H3
• InChI Key: GUJLYHIFOJTFTL-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)COC2=C1C=C(C=C2)C#N
• Molecular Formula: C11H10N2O2
• Molecular Weight: 202.21 g/mol

Description

4-Ethyl-3,4-dihydro-3-oxo-2H-1,4-benzoxazine-6-carbonitrile is a chemical compound with the molecular formula C11H10N2O2 and a molecular weight of 202.21 g/mol . This compound belongs to the class of benzoxazines, which are known for their diverse applications in organic synthesis and material science.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Ethyl-3,4-dihydro-3-oxo-2H-1,4-benzoxazine-6-carbonitrile can be achieved through various methods. One common approach involves the reaction of an appropriate precursor compound with an oxidizing agent under controlled conditions . Another method involves a two-step synthesis where an amine reacts with formaldehyde at lower temperatures to form an N,N-dihydroxymethylamine intermediate, which then reacts with the labile hydrogen of the hydroxyl group and ortho-position of the phenol at elevated temperatures to form the oxazine ring .

Industrial Production Methods: Industrial production of this compound typically involves solventless synthesis to overcome the drawbacks of traditional methods, such as slow reaction rates and the need for large amounts of solvent . This approach not only reduces the cost of production but also minimizes environmental impact.

Chemical Reactions Analysis

Types of Reactions: 4-Ethyl-3,4-dihydro-3-oxo-2H-1,4-benzoxazine-6-carbonitrile undergoes various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions: Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. For instance, the compound can be oxidized using agents like potassium permanganate or reduced using agents like sodium borohydride .

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield a corresponding carboxylic acid, while reduction may produce an alcohol derivative .

Scientific Research Applications

4-Ethyl-3,4-dihydro-3-oxo-2H-1,4-benzoxazine-6-carbonitrile has a wide range of applications in scientific research. It is used as an intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals . In biology, it has been studied for its potential enzyme inhibition properties . In the field of material science, benzoxazine derivatives are known for their thermal stability and are used in the production of high-performance polymers .

Comparison with Similar Compounds

Similar Compounds: Similar compounds to 4-Ethyl-3,4-dihydro-3-oxo-2H-1,4-benzoxazine-6-carbonitrile include:

• 3-Oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid
• Ethyl 3-oxo-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylate
• 3,4-Dihydro-2H-1,4-benzoxazine-6-carbonitrile

Uniqueness: What sets this compound apart from its similar compounds is its unique ethyl group at the 4-position, which can influence its reactivity and interaction with other molecules. This structural feature may enhance its suitability for specific applications in organic synthesis and material science .